Cas no 1823916-24-0 (2-oxaspiro[3.3]heptan-7-amine)

• Product Name: 2-oxaspiro[3.3]heptan-7-amine
• CAS No: 1823916-24-0
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 4934153
• Update Time: 2026-02-27

2-oxaspiro[3.3]heptan-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-OXASPIRO[3.3]HEPTAN-5-AMINE
• 2-oxaspiro[3.3]heptan-7-amine

• Inchi： 1S/C6H11NO/c7-5-1-2-6(5)3-8-4-6/h5H,1-4,7H2
• InChI Key： XRGAQQLNEBFEIS-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CCC2N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 109
• XLogP3: -0.4
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 2-oxaspiro[3.3]heptan-7-amine

Introduction to 2-oxaspiro[3.3]heptan-7-amine (CAS No. 1823916-24-0)

2-oxaspiro[3.3]heptan-7-amine, identified by the chemical identifier CAS No. 1823916-24-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amine derivative features a unique structural framework consisting of an oxygen-containing heterocycle linked to a seven-membered carbon ring, making it a versatile scaffold for medicinal chemistry applications. The presence of both amine and oxirane functional groups in its molecular structure endows it with potential reactivity that can be exploited in the design of novel bioactive molecules.

The compound's structural motif, 2-oxaspiro[3.3]heptan-7-amine, is characterized by its spirocyclic connectivity, which introduces rigidity and conformational constraints to the molecule. This structural feature is particularly valuable in drug design, as it can enhance binding affinity and selectivity by optimizing interactions with biological targets. The oxygen atom in the spirocycle also serves as a potential site for further functionalization, allowing for the development of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in spirocyclic compounds due to their unique physicochemical properties and biological activities. Spirocycles are known to exhibit high metabolic stability, which is a critical factor in drug development, as it reduces the likelihood of rapid degradation in vivo. Additionally, the spirocyclic core often provides a privileged scaffold that can lead to improved pharmacokinetic profiles and reduced side effects.

2-oxaspiro[3.3]heptan-7-amine (CAS No. 1823916-24-0) has been explored in several contexts within pharmaceutical research. One notable area of investigation is its potential as an intermediate in the synthesis of more complex molecules. The amine functionality at the 7-position provides a handle for further derivatization, enabling the construction of peptidomimetics or other bioactive agents that mimic natural products or therapeutic proteins.

Recent studies have highlighted the utility of 2-oxaspiro[3.3]heptan-7-amine in the development of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The spirocyclic core can be designed to interact with specific pockets on kinase enzymes, potentially leading to potent and selective inhibitors. Moreover, the oxirane ring can be functionalized to introduce additional binding interactions or modulate solubility and bioavailability.

The compound's potential as a building block for drug discovery has also been recognized in academic and industrial research settings. Its unique structural features make it an attractive candidate for library screening programs aimed at identifying novel therapeutic agents. By leveraging computational chemistry and high-throughput screening techniques, researchers can rapidly assess the biological activity of derivatives of 2-oxaspiro[3.3]heptan-7-amine, accelerating the drug discovery process.

From a synthetic chemistry perspective, 2-oxaspiro[3.3]heptan-7-amine (CAS No. 1823916-24-0) presents interesting challenges and opportunities for method development. The spirocyclic linkage requires careful control during synthesis to ensure high yields and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to construct complex spirocycles with greater efficiency, opening up new avenues for accessing structurally diverse libraries.

The pharmacological profile of 2-oxaspiro[3.3]heptan-7-amine continues to be an area of active investigation. Preclinical studies have demonstrated promising results in models of pain relief, where derivatives of this compound have shown efficacy comparable to existing therapeutics but with improved tolerability profiles due to reduced off-target effects.

In conclusion, 2-oxaspiro[3.3]heptan-7-amine (CAS No. 1823916-24-0) represents a significant advancement in pharmaceutical chemistry as a versatile scaffold for drug discovery and development. Its unique structural features, combined with its potential for functionalization and metabolic stability, make it an invaluable asset for medicinal chemists seeking to develop novel therapeutics targeting a wide range of diseases.